Cas no 2246373-43-1 (Methyl 3-bromo-1H-pyrazole-5-carboxylate)

• Product Name: Methyl 3-bromo-1H-pyrazole-5-carboxylate
• CAS No: 2246373-43-1
• MF: C₅H₅BrN₂O₂
• MW: 205.009400129318
• MDL: MFCD27987968
• CID: 4756245
• PubChem ID: 71463783
• Update Time: 2026-02-26

Methyl 3-bromo-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-1H-pyrazole-3-carboxylate
• Methyl 3-bromo-1H-pyrazole-5-carboxylate
• 1H-Pyrazole-3-carboxylic acid, 5-bromo-, methyl ester
• Methyl 5-Bromopyrazole-3-carboxylate
• BBL103907
• STL557717
• methyl5-bromo-1H-pyrazole-3-carboxylate
• AK109827
• SY024058
• AB0058197
• AK00749792
• Z4091
• Methyl 5-bromo-1H-pyraz
• FS-3741
• D70033
• 2246373-43-1
• C5H5BrN2O2
• AKOS016009037
• DTXSID40855692
• CS-0137498
• 2750605-00-4
• AU-004/43508430
• MFCD23701497
• 1328893-17-9
• DB-360990
• MFCD27987968
• DB-417118
• SCHEMBL20517628

• MDL： MFCD27987968
• Inchi： 1S/C5H5BrN2O2/c1-10-5(9)3-2-4(6)8-7-3/h2H,1H3,(H,7,8)
• InChI Key： RLDJSZKPUPTTNO-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=NN1

Computed Properties

• Exact Mass: 203.95344g/mol
• Monoisotopic Mass: 203.95344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55
• Molecular Weight: 205.01g/mol

Additional information on Methyl 3-bromo-1H-pyrazole-5-carboxylate

Methyl 3-bromo-1H-pyrazole-5-carboxylate: A Comprehensive Overview

Methyl 3-bromo-1H-pyrazole-5-carboxylate, identified by the CAS number 2246373-43-1, is a significant compound in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The methyl 3-bromo-1H-pyrazole-5-carboxylate structure consists of a pyrazole ring substituted with a bromine atom at position 3 and a methyl ester group at position 5, making it a versatile building block for further chemical modifications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of methyl 3-bromo-1H-pyrazole-5-carboxylate through various methodologies. One notable approach involves the use of transition metal catalysts to facilitate coupling reactions, which has significantly improved the yield and purity of the compound. Researchers have also explored the use of microwave-assisted synthesis, which not only accelerates the reaction process but also minimizes the formation of unwanted byproducts. These innovations highlight the compound's importance in modern chemical research and its potential for large-scale production.

The methyl 3-bromo-1H-pyrazole-5-carboxylate molecule exhibits interesting electronic properties due to the conjugation within the pyrazole ring. This feature makes it an attractive candidate for applications in materials science, particularly in the development of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Recent studies have demonstrated that incorporating methyl 3-bromo-1H-pyrazole-5-carboxylate into polymer frameworks can enhance their electrical conductivity and optical properties, paving the way for its use in next-generation electronic devices.

In the pharmaceutical industry, methyl 3-bromo-1H-pyrazole-5-carboxylate has shown promise as a lead compound for drug discovery. Its ability to act as a bioisostere in medicinal chemistry has been exploited to design novel drug candidates with improved pharmacokinetic profiles. For instance, researchers have successfully modified the ester group to create derivatives with enhanced solubility and bioavailability, which are critical factors in drug development.

Moreover, methyl 3-bromo-1H-pyrazole-5-carboxylate has found applications in agrochemicals, where it serves as an intermediate in the synthesis of pesticides and herbicides. Its bromine substituent contributes to its reactivity, enabling it to participate in various substitution reactions that are essential for creating biologically active molecules. The compound's role in these processes underscores its versatility and importance in agricultural chemistry.

From an environmental perspective, understanding the degradation pathways of methyl 3-bromo-1H-pyrazole-5-carboxylate is crucial for assessing its impact on ecosystems. Recent studies have focused on identifying microbial communities capable of metabolizing this compound under different environmental conditions. These investigations aim to develop bioremediation strategies that can effectively reduce its concentration in contaminated areas, ensuring minimal harm to aquatic and terrestrial ecosystems.

In conclusion, methyl 3-bromo-1H-pyrazole-5-carboxylate stands out as a multifaceted compound with applications spanning organic synthesis, materials science, pharmaceuticals, and agrochemicals. Its unique chemical properties and versatility make it an invaluable tool for researchers across various disciplines. As ongoing research continues to uncover new insights into its potential uses and behaviors, this compound is poised to play an even more significant role in advancing scientific and technological frontiers.